Cas no 2034634-54-1 (6-ethoxy-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)pyrimidine-4-carboxamide)

• Product Name: 6-ethoxy-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)pyrimidine-4-carboxamide
• CAS No: 2034634-54-1
• MF: C₁₅H₁₄N₄O₄S₂
• MW: 378.426060199738
• CID: 5554103
• Update Time: 2025-07-22

6-ethoxy-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)pyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-ethoxy-N-(6-methylsulfonyl-1,3-benzothiazol-2-yl)pyrimidine-4-carboxamide
• 6-ethoxy-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)pyrimidine-4-carboxamide

• Inchi： 1S/C15H14N4O4S2/c1-3-23-13-7-11(16-8-17-13)14(20)19-15-18-10-5-4-9(25(2,21)22)6-12(10)24-15/h4-8H,3H2,1-2H3,(H,18,19,20)
• InChI Key： MSNKBEVSWOYAEP-UHFFFAOYSA-N
• SMILES： C1N=C(OCC)C=C(C(NC2=NC3=CC=C(S(C)(=O)=O)C=C3S2)=O)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 6-ethoxy-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)pyrimidine-4-carboxamide

Introduction to 6-ethoxy-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)pyrimidine-4-carboxamide (CAS No. 2034634-54-1)

6-ethoxy-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)pyrimidine-4-carboxamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its Chemical Abstracts Service (CAS) number 2034634-54-1, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The intricate arrangement of functional groups within its molecular framework makes it a valuable candidate for further investigation in drug discovery and development.

The molecular structure of 6-ethoxy-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)pyrimidine-4-carboxamide incorporates several key pharmacophoric elements, including an ethoxy group, a methanesulfonyl-substituted benzothiazole ring, and a pyrimidine core. These components contribute to its potential as an intermediate in the synthesis of novel therapeutic agents. The presence of the methanesulfonyl group enhances the compound's ability to interact with biological targets, while the pyrimidine moiety is well-documented for its role in various pharmacological applications.

In recent years, there has been a growing interest in exploring the therapeutic potential of benzothiazole derivatives. These compounds have shown efficacy in multiple disease models, including cancer, inflammation, and infectious diseases. The specific modification of 6-methanesulfonyl-1,3-benzothiazol-2-yl in this compound suggests a targeted approach to modulate biological pathways relevant to these conditions. Preliminary studies have indicated that derivatives of this nature may possess inhibitory activity against certain enzymes and receptors involved in disease progression.

The pyrimidine-4-carboxamide moiety further contributes to the compound's pharmacological profile by providing a site for hydrogen bonding and other non-covalent interactions with biological targets. This structural feature is particularly important in drug design, as it can enhance binding affinity and selectivity. The combination of these functional groups makes 6-ethoxy-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)pyrimidine-4-carboxamide a versatile scaffold for medicinal chemists seeking to develop new therapeutic interventions.

Current research in the field of heterocyclic chemistry has highlighted the importance of optimizing molecular structures to improve pharmacokinetic properties and reduce off-target effects. The synthesis and characterization of 6-ethoxy-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)pyrimidine-4-carboxamide represent a step forward in this direction. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly evaluate the biological activity of this compound and its derivatives.

One of the most compelling aspects of this compound is its potential application in oncology research. Benzothiazole derivatives have been extensively studied for their anti-cancer properties, and modifications such as the introduction of sulfonyl groups have been shown to enhance their efficacy. The methanesulfonyl substituent in particular has been linked to improved cytotoxicity against various cancer cell lines. Further investigation into the mechanisms by which this compound exerts its effects could lead to the identification of novel targets for cancer therapy.

Another area where this compound shows promise is in the treatment of inflammatory diseases. Chronic inflammation is associated with numerous pathological conditions, including autoimmune disorders and cardiovascular diseases. The ability of 6-methanesulfonyl-substituted benzothiazole derivatives to modulate inflammatory pathways suggests that they may serve as leads for developing anti-inflammatory agents. Preclinical studies are needed to validate these findings and explore potential therapeutic applications.

The synthetic route to 6-ethoxy-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)pyrimidine-4-carboxamide also highlights advancements in organic synthesis methodologies. Modern techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have enabled the efficient construction of complex heterocyclic structures. These methods not only improve yield but also allow for greater flexibility in modifying molecular frameworks to achieve desired biological activities.

In conclusion, 6-ethoxy-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)pyrimidine-4-carboxamide (CAS No. 2034634-54-1) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its potential applications in oncology and inflammation research make it a valuable candidate for further investigation. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies, compounds like this will play an increasingly important role in drug discovery and development.